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Introduction

Dodicin hydrochloride, a salt of N-(2-((2-(dodecylamino)ethyl)amino)ethyl)glycine, is a
cationic amphoteric surfactant with established efficacy as a broad-spectrum antimicrobial
agent. It is a key component in various disinfectant formulations, notably under the trade name
Tego 51. This technical guide provides a comprehensive overview of the antimicrobial activity
of Dodicin hydrochloride, detailing its spectrum of action, available quantitative data, and the
experimental protocols used for its evaluation.

Spectrum of Antimicrobial Activity

Dodicin hydrochloride exhibits a wide range of antimicrobial activity, demonstrating
effectiveness against a variety of microorganisms, including Gram-positive and Gram-negative
bacteria, fungi, and enveloped viruses. Its primary mechanism of action is attributed to its
surfactant properties, which lead to the disruption of microbial cell membranes, causing
leakage of intracellular components and ultimately, cell death.

Antibacterial Activity

Dodicin hydrochloride is effective against a broad array of bacteria. Studies have
demonstrated its bactericidal action against both Gram-positive and Gram-negative species.
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Antifungal Activity

The compound also possesses significant fungicidal properties, inhibiting the growth of various
yeasts and molds.

Antiviral Activity

Limited evidence suggests that Dodicin hydrochloride is effective against enveloped viruses,
likely due to the disruption of the viral envelope by its surfactant action.

Quantitative Antimicrobial Data

While extensive tables of Minimum Inhibitory Concentration (MIC) and Minimum Bactericidal
Concentration (MBC) values for a wide range of specific microorganisms are not readily
available in published literature, existing data from studies on formulations containing Dodicin
hydrochloride (such as Tego 51) provide valuable insights into its potency.

Table 1: Log Reduction of Various Microorganisms by a Formulation Containing Dodicin
Hydrochloride
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Microorganism Surface Log Reduction Contact Time
Bacillus subtilis Stainless Steel >4.68 < 1 minute
Wall >4.81 <1 minute
Floor >3.85 <1 minute
Curtain >4.88 < 1 minute
Pseudomonas
) Stainless Steel >4.00 <1 minute
aeruginosa
Wall >4.34 < 1 minute
Floor >3.85 < 1 minute
Curtain >4.04 < 1 minute
Candida albicans Stainless Steel >4.11 < 1 minute
Wall >4.18 <1 minute
Floor >4.95 <1 minute
Curtain >4.48 < 1 minute
Aspergillus niger Stainless Steel 3.02 15 minutes
Wall 2.94 15 minutes
Floor 291 15 minutes
Curtain 3.10 15 minutes

Data adapted from a disinfectant validation study of Tego 51.[1]

Table 2: Reported Minimum Inhibitory and Bactericidal Concentrations
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Product/Comp . .
Method Organism(s) Concentration Reference
ound
General
Tego 51 MIC in gelatin microbiological 90 ppm [2]
activity
Food-
Tego 51 Bactericidal contaminating 1.8% [2]
bacteria
o Various bacterial  0.00078% -
Tego 51 Inhibition [2]

strains 0.0125%

Mechanism of Action

As an amphoteric surfactant, the primary antimicrobial mechanism of Dodicin hydrochloride
involves the disruption of the microbial cell membrane. The molecule possesses both a
hydrophobic dodecyl chain and a hydrophilic amino acid head. This structure allows it to
intercalate into the lipid bilayer of the cell membrane, leading to a loss of membrane integrity,
leakage of essential cytoplasmic contents, and ultimately cell lysis.
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General Mechanism of Action of Dodicin Hydrochloride

Dodicin Hydrochloride Molecule
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Workflow for MIC/MBC Determination

Prepare serial dilutions of

Prepare microbial inoculum

Dodicin hydrochloride in (0.5 McFarland standard)

96-well plate

Inoculate wells with
microbial suspension

:

Incubate plate
(e.g., 37°C, 24h)

Read MIC:
Lowest concentration
with no visible growth

Subculture from clear wells
onto agar plates

:

Incubate agar plates
(e.g., 37°C, 24-48h)

Read MBC:
Lowest concentration with
>99.9% killing

Time-Kill Assay Workflow

Prepare standardized
microbial culture

Add Dodicin HCI at

various MIC multiples
(0.5x, 1x, 2x, 4x MIC)

Incubate cultures

l

Collect samples at
specific time points
(0, 2, 4, 6, 8, 24h)

l

Perform serial dilutions
and plate on agar

l

Incubate plates and
count colonies (CFU/mL)

Plot log10 CFU/mL
vs. time to generate
time-kill curves
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Biofilm Eradication Assay Workflow

Grow microbial biofilm
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Determine MBEC
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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